3-Cyclopropyl-2,2-difluoropropylazide

• Molecular Formula: C6H9F2N3
• Molecular Weight: 161.15 g/mol
• IUPAC Name: (3-azido-2,2-difluoropropyl)cyclopropane
• InChI: InChI=1S/C6H9F2N3/c7-6(8,4-10-11-9)3-5-1-2-5/h5H,1-4H2
• InChI Key: UEMUXKSYSCPARX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(CN=[N+]=[N-])(F)F

Description

3-Cyclopropyl-2,2-difluoropropylazide is a useful research compound. Its molecular formula is C6H9F2N3 and its molecular weight is 161.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Cyclopropyl-2,2-difluoropropylazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Cyclopropyl-2,2-difluoropropylazide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1.68 g (6.3 mmol) of 3-cyclopropyl-2,2-difluoropropyl trifluoromethanesulfonate and 820 mg (12.6 mmol) of sodium azide in 6.0 mL of DMF was heated at 50° C. under Ar overnight. After cooling to rt, the mixture was diluted with 40 mL of water, and extracted with two 75 mL portions of ether. The combined organic layers were washed thrice with water, brine, and dried over MgSO4. The solvents were concentrated by distillation at atmospheric pressure to give a solution of the title compound in ether that was used directly in the next step.